Cas no 65456-31-7 (5-tert-butyl-2H-1,3-thiaselenole-2-thione)

• Product Name: 5-tert-butyl-2H-1,3-thiaselenole-2-thione
• CAS No: 65456-31-7
• MF: C₇H₁₀S₂Se
• MW: 237.244298458099
• CID: 3191664
• PubChem ID: 3797566
• Update Time: 2025-11-03

5-tert-butyl-2H-1,3-thiaselenole-2-thione Chemical and Physical Properties

Names and Identifiers

• 1,3-THIASELENOLE-2-THIONE, 5-(1,1-DIMETHYLETHYL)-
• 5-tert-butyl-1,3-thiaselenole-2-thione
• 5-tert-butyl-2H-1,3-thiaselenole-2-thione
• 5-(tert-butyl)-1,3-thiaselenole-2-thione
• F1407-0247
• 65456-31-7
• AKOS003620441
• STL326948

• Inchi： 1S/C7H10S2Se/c1-7(2,3)5-4-10-6(8)9-5/h4H,1-3H3
• InChI Key： SDWKIVQTVKFYPK-UHFFFAOYSA-N
• SMILES： S1C(C(C)(C)C)=C[Se]C1=S

Computed Properties

• Exact Mass: 237.93891Da
• Monoisotopic Mass: 237.93891Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4Ų

Additional information on 5-tert-butyl-2H-1,3-thiaselenole-2-thione

Introduction to 5-tert-butyl-2H-1,3-thiaselenole-2-thione (CAS No. 65456-31-7)

5-tert-butyl-2H-1,3-thiaselenole-2-thione, with the CAS number 65456-31-7, is a unique organoselenium compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of thiaselenoles, which are heterocyclic compounds containing both sulfur and selenium atoms. The presence of these elements imparts unique chemical and biological properties, making 5-tert-butyl-2H-1,3-thiaselenole-2-thione a subject of extensive research.

The molecular structure of 5-tert-butyl-2H-1,3-thiaselenole-2-thione is characterized by a five-membered ring containing sulfur and selenium atoms, with a tert-butyl group attached to the carbon atom at the 5-position. This specific arrangement of atoms and functional groups contributes to its stability and reactivity, which are crucial for its potential applications in drug development and other advanced materials.

In the realm of medicinal chemistry, 5-tert-butyl-2H-1,3-thiaselenole-2-thione has shown promising results in various studies. Recent research has focused on its potential as an antioxidant and anti-inflammatory agent. Selenium-containing compounds are known for their antioxidant properties, which can help protect cells from oxidative stress and damage. Studies have demonstrated that 5-tert-butyl-2H-1,3-thiaselenole-2-thione exhibits strong antioxidant activity, making it a potential candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant properties, 5-tert-butyl-2H-1,3-thiaselenole-2-thione has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds that can effectively reduce inflammation have significant therapeutic potential. Research has shown that 5-tert-butyl-2H-1,3-thiaselenole-2-thione can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models. These findings suggest that this compound could be developed into a novel anti-inflammatory drug.

In addition to its medicinal applications, 5-tert-butyl-2H-1,3-thiaselenole-2-thione has also been explored for its use in materials science. Selenium-containing compounds have unique electronic properties that make them suitable for various applications in electronics and optoelectronics. For instance, recent studies have shown that 5-tert-butyl-2H-1,3-thiaselenole-2-thione can be used as a building block for the synthesis of conductive polymers and other advanced materials. These materials have potential applications in organic electronics, solar cells, and sensors.

The synthesis of 5-tert-butyl-2H-1,3-thiaselenole-2-thione typically involves multi-step reactions starting from readily available starting materials. The tert-butyl group provides steric protection during the synthesis process, ensuring the stability and purity of the final product. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. Optimizing these synthetic methods is crucial for large-scale production and commercialization of this compound.

In conclusion, 5-tert-butyl-2H-1,3-thiaselenole-2-thione (CAS No. 65456-31-7) is a versatile organoselenium compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure endows it with valuable properties such as antioxidant and anti-inflammatory activities, making it a promising candidate for drug development. Additionally, its electronic properties make it an attractive material for use in advanced electronic devices. Ongoing research continues to uncover new possibilities for this fascinating compound.